Cas no 1805072-55-2 (Ethyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805072-55-2
• MF: C₁₁H₉F₅INO₂
• MW: 409.091152906418
• CID: 4895997
• Update Time: 2025-07-01

Ethyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9F5INO2/c1-2-20-7(19)3-5-8(10(12)13)6(17)4-18-9(5)11(14,15)16/h4,10H,2-3H2,1H3
• InChI Key： ITQKEIMOPLJPKN-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C(CC(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805072-55-2)

Ethyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805072-55-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl, iodo, and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable asset in modern organic chemistry, particularly in the development of novel therapeutics and crop protection agents.

The growing demand for fluorinated compounds in drug discovery is a key driver behind the interest in this molecule. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity, making Ethyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetate a sought-after building block. Researchers frequently explore its potential in kinase inhibitors, antiviral agents, and herbicides, aligning with trends in precision medicine and sustainable agriculture. The compound's CAS No. 1805072-55-2 is frequently queried in scientific databases, reflecting its relevance in cutting-edge applications.

From a synthetic perspective, the presence of both iodo and trifluoromethyl groups offers versatile sites for further functionalization via cross-coupling reactions or nucleophilic substitutions. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Recent publications highlight its utility in Pd-catalyzed couplings, such as Suzuki-Miyaura or Sonogashira reactions, to construct complex heterocycles. Such methodologies are widely discussed in forums and academic circles, underscoring the compound's role in advancing green chemistry and atom-efficient synthesis.

In agrochemical applications, the difluoromethyl moiety is prized for its ability to modulate lipophilicity and target specificity. This aligns with the industry's shift toward low-dose, high-efficacy solutions to minimize environmental impact. Patent analyses reveal that derivatives of Ethyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetate are being evaluated for their herbicidal and fungicidal properties, addressing global challenges like pesticide resistance and food security.

Quality control and scalability are critical considerations for this compound. Analytical techniques such as HPLC, NMR, and LC-MS are routinely employed to ensure purity, a topic frequently searched by quality assurance professionals. Suppliers often emphasize batch-to-batch consistency, given the compound's use in regulated industries. Storage recommendations typically include protection from light and moisture to preserve the integrity of its iodo and fluorine substituents.

In summary, Ethyl 4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1805072-55-2) exemplifies the intersection of innovation and practicality in fluorine chemistry. Its multifaceted applications—from drug design to crop science—resonate with contemporary research priorities, making it a compound of enduring interest. As synthetic methodologies evolve and regulatory landscapes adapt, this molecule is poised to remain at the forefront of scientific inquiry.